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Compound of Interest

Compound Name: D-Galactose-13C-1

Cat. No.: B15561209

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
D-Galactose-13C-1, a stable isotope-labeled form of D-galactose. This guide is intended for
professionals in research and development who utilize isotopically labeled compounds for
metabolic studies, biomolecular NMR, and quantitative analysis.

Core Chemical and Physical Properties

D-Galactose-13C-1 is a monosaccharide where the carbon atom at the C1 position is replaced
with its stable, non-radioactive isotope, carbon-13. This isotopic labeling is crucial for tracing
the metabolic fate of galactose and for use as an internal standard in mass spectrometry-based

guantification.[1]

General and Physical Properties

The physical characteristics of D-Galactose-13C-1 are largely identical to its unlabeled
counterpart. It typically presents as a white, crystalline, and odorless solid.[1][2][3]
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Property Value Source(s)
White to off-white crystalline

Appearance _ [1][2]
solid/powder

Melting Point 168-170 °C [2]
Water: 180 g/L @ 20°C

Solubility (unlabeled) DMSO/DMF: ~20 [2][4]
mg/mL Ethanol: ~1 mg/mL

N Stable under normal

Stability [2]
temperatures and pressures.
Store at room temperature
away from light and moisture.

Storage [11[5]
[5] Can be stored as a powder
at -20°C for up to 3 years.

Chemical Identifiers and Formula

Property Value Source(s)

Molecular Formula 13C12CsH1206 [6]

Molecular Weight 181.15 g/mol [51[6]

Exact Mass 181.06674293 Da [6]

CAS Number 70849-30-8 [5][6]
(3R,4S,5R,6R)-6-

IUPAC Name (hydroxymethyl)(2-13C)oxane- [6]
2,3,4,5-tetrol
D-Galactopyranose-1-13C, D-

Synonyms [5]

Gal-1-13C

Purity and Isotopic Abundance

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.medchemexpress.com/d-galactose-13c-1.html
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://cdn.caymanchem.com/cdn/insert/20890.pdf
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://isotope.com/metabolomics-and-cellular-metabolism/d-galactose-1-13c-clm-744-1
https://www.medchemexpress.com/d-galactose-13c-1.html
https://isotope.com/metabolomics-and-cellular-metabolism/d-galactose-1-13c-clm-744-1
https://pubchem.ncbi.nlm.nih.gov/compound/10899282
https://isotope.com/metabolomics-and-cellular-metabolism/d-galactose-1-13c-clm-744-1
https://pubchem.ncbi.nlm.nih.gov/compound/10899282
https://pubchem.ncbi.nlm.nih.gov/compound/10899282
https://isotope.com/metabolomics-and-cellular-metabolism/d-galactose-1-13c-clm-744-1
https://pubchem.ncbi.nlm.nih.gov/compound/10899282
https://pubchem.ncbi.nlm.nih.gov/compound/10899282
https://isotope.com/metabolomics-and-cellular-metabolism/d-galactose-1-13c-clm-744-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Purity >98% [5]

Isotopic Purity 99 atom % 13C [51[7]
Optical Purity 100.0% [7]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the structure and purity of D-Galactose-
13C-1.

Spectroscopy Type Description Source(s)

A primary application is in
biomolecular NMR.[5] *H NMR
Nuclear Magnetic Resonance and 13C NMR are used to 171
(NMR) confirm the structure and the
specific position of the 13C
label.

Used for structural
characterization and to
determine isotopic enrichment.
Mass Spectrometry (MS) ] ] ] [7119]
[7] Itis a key technique in
metabolic tracer studies using

this compound.

Visualizations: Pathways and Workflows

The following diagrams illustrate the metabolic significance and an example of an analytical
workflow for D-Galactose-13C-1.
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Sample Preparation

Human Plasma Sample
(+ D-[13C]Galactose internal standard)

'

Remove D-glucose via
D-glucose oxidase treatment

'

Purify sample by
ion-exchange chromatography

l

Prepare aldononitrile
pentaacetate derivatives

Analysis

Gas Chromatography-

Mass Spectrometry (GC-MS)

Monitor [MH-60]+ ions
(m/z 328, 329, 334)

'

Quantify D-Galactose
concentration and enrichment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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